Cas no 1374263-57-6 (N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)isobutyramide)

• Product Name: N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)isobutyramide
• CAS No: 1374263-57-6
• MF: C₁₆H₂₄BNO₃
• MW: 289.177664756775
• MDL: MFCD28015461
• CID: 3165884
• PubChem ID: 67503426
• Update Time: 2025-05-23

N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)isobutyramide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide
• N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)isobutyramide
• 2-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide
• AMTB894
• 1374263-57-6
• ZEC26357
• SY346469
• SCHEMBL2698635
• AKOS024255632
• AS-2936
• 4-Isobutyramidophenylboronic Acid Pinacol Ester
• MFCD28015461
• D93666
• N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)isobutyramide

• MDL： MFCD28015461
• Inchi： 1S/C16H24BNO3/c1-11(2)14(19)18-13-9-7-12(8-10-13)17-20-15(3,4)16(5,6)21-17/h7-11H,1-6H3,(H,18,19)
• InChI Key： SWFGGNJIVNXPSN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)NC(C(C)C)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 289.1849238g/mol
• Monoisotopic Mass: 289.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)isobutyramide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)isobutyramide

N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)isobutyramide: A Comprehensive Overview

N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)isobutyramide, identified by the CAS registry number 1374263-57-6, is a compound of significant interest in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a boron-containing moiety with an aromatic amide group. The molecule's design allows for versatile applications in chemical research and industrial processes.

The core of this compound lies in its boron-containing substructure, specifically the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group. This group is a derivative of the well-known dioxaborolane family and is known for its stability and reactivity in certain chemical transformations. The phenyl ring attached to this boron-containing moiety further enhances the compound's versatility by providing a platform for additional functionalization.

Recent studies have highlighted the potential of this compound in cross-coupling reactions, particularly in the context of Suzuki-Miyaura coupling. The presence of the dioxaborolane group makes it an ideal candidate for these reactions due to its ability to act as a boron-based nucleophile. This property has been exploited in the synthesis of various heterocyclic compounds and biologically active molecules.

In addition to its role in cross-coupling reactions, this compound has shown promise in the field of polymer chemistry. Its amide functionality can be utilized to create polyamides with tailored mechanical and thermal properties. Researchers have demonstrated that incorporating this compound into polymer networks can significantly improve their resistance to environmental stressors such as UV radiation and temperature fluctuations.

The synthesis of N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)isobutyramide involves a multi-step process that combines principles from both organic and organometallic chemistry. Key steps include the preparation of the dioxaborolane precursor and subsequent coupling with an appropriately substituted phenyl amide. Optimization of reaction conditions has been a focal point for researchers aiming to enhance yield and purity.

From an applications standpoint, this compound has found utility in several areas. In pharmaceutical research, it serves as a building block for constructing bioactive molecules with potential therapeutic applications. In electronics manufacturing, its use as a precursor in thin-film deposition processes has been explored due to its ability to form stable coatings with desirable electronic properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the dioxaborolane group significantly influences the molecule's frontier molecular orbitals (FMOs), which are critical for determining its reactivity in various chemical transformations.

In conclusion,N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)isobutyramide stands as a testament to the ingenuity of modern chemical synthesis. Its unique combination of structural features and functional groups positions it as a valuable tool across diverse fields such as materials science and pharmaceutical development. As research continues to uncover new applications and optimization strategies for this compound,
its role in advancing chemical science is expected to grow further.